7-Chloro-3-[(4-cyclohexyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-4-phenylquinolin-2-ol
7-Chloro-3-[(4-cyclohexyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-4-phenylquinolin-2-ol
Brand Name:
Vulcanchem
CAS No.:
373618-73-6
VCID:
VC0445178
InChI:
InChI=1S/C29H25ClN4OS/c30-21-16-17-23-24(18-21)31-28(35)26(25(23)19-10-4-1-5-11-19)36-29-33-32-27(20-12-6-2-7-13-20)34(29)22-14-8-3-9-15-22/h1-2,4-7,10-13,16-18,22H,3,8-9,14-15H2,(H,31,35)
SMILES:
C1CCC(CC1)N2C(=NN=C2SC3=C(C4=C(C=C(C=C4)Cl)NC3=O)C5=CC=CC=C5)C6=CC=CC=C6
Molecular Formula:
C29H25ClN4OS
Molecular Weight:
513.1g/mol
7-Chloro-3-[(4-cyclohexyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-4-phenylquinolin-2-ol
CAS No.: 373618-73-6
Main Products
VCID: VC0445178
Molecular Formula: C29H25ClN4OS
Molecular Weight: 513.1g/mol
![7-Chloro-3-[(4-cyclohexyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-4-phenylquinolin-2-ol - 373618-73-6](/images/no_structure.jpg)
| CAS No. | 373618-73-6 |
|---|---|
| Product Name | 7-Chloro-3-[(4-cyclohexyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-4-phenylquinolin-2-ol |
| Molecular Formula | C29H25ClN4OS |
| Molecular Weight | 513.1g/mol |
| IUPAC Name | 7-chloro-3-[(4-cyclohexyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-4-phenyl-1H-quinolin-2-one |
| Standard InChI | InChI=1S/C29H25ClN4OS/c30-21-16-17-23-24(18-21)31-28(35)26(25(23)19-10-4-1-5-11-19)36-29-33-32-27(20-12-6-2-7-13-20)34(29)22-14-8-3-9-15-22/h1-2,4-7,10-13,16-18,22H,3,8-9,14-15H2,(H,31,35) |
| Standard InChIKey | ZVLMXBCHMJTBJH-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)N2C(=NN=C2SC3=C(C4=C(C=C(C=C4)Cl)NC3=O)C5=CC=CC=C5)C6=CC=CC=C6 |
| Canonical SMILES | C1CCC(CC1)N2C(=NN=C2SC3=C(C4=C(C=C(C=C4)Cl)NC3=O)C5=CC=CC=C5)C6=CC=CC=C6 |
| PubChem Compound | 1594887 |
| Last Modified | Nov 11 2021 |
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